![molecular formula C7H7BO3 B151174 2-Formylphenylboronic acid CAS No. 40138-16-7](/img/structure/B151174.png)
2-Formylphenylboronic acid
Overview
Description
2-Formylphenylboronic acid (CAS Number: 40138-16-7) is an organic chemical synthesis intermediate . It is also known by other names such as 2-(Dihydroxyboryl)benzaldehyde, 2-Boronobenzaldehyde, 2-Formylbenzeneboronic acid .
Synthesis Analysis
2-Formylphenylboronic acid has been synthesized and characterized in terms of its structure and properties . The presence of an electron-withdrawing substituent results in a considerable rise in the acidity in comparison with its analogues .Molecular Structure Analysis
The molecular structure of 2-Formylphenylboronic acid is HCOC6H4B(OH)2 . It has a molecular weight of 149.94 .Chemical Reactions Analysis
2-Formylphenylboronic acid has been reported to form highly dynamic covalent hydrazone and oxime bonds in physiological conditions . It has been used in various chemical reactions, including the Suzuki-Miyaura reaction .Physical And Chemical Properties Analysis
2-Formylphenylboronic acid is a powder with a melting point of 115-120 °C (lit.) . It is stored at a temperature of 2-8°C .Scientific Research Applications
Organic Synthesis Applications
Bioconjugate Preparation: 2-Formylphenylboronic acid (2-FPBA) is used to create a heterobifunctional crosslinker that is versatile in preparing various bioconjugates, which are essential in drug delivery and biomolecule attachment .
Indazole Synthesis: It serves as a precursor in the copper (II) acetate catalyzed synthesis of indazoles, which are important heterocyclic compounds with various pharmaceutical applications .
Biomedical Applications
Glucose-Sensitive Polymers: 2-FPBA is utilized in the development of glucose-sensitive polymers that can enable self-regulated insulin release, offering a potential treatment for diabetes .
Hydrogel Formation: It reacts with polyethyleneimine and polysaccharides to form hydrogels that can be used in biomedical applications, such as tissue engineering and drug delivery systems .
Mechanism of Action
Target of Action
2-Formylphenylboronic acid (2-FPBA) is a boronic acid derivative that has been reported to interact with various biological targets. The primary target of 2-FPBA is the cytoplasmic leucyl-tRNA synthetase (LeuRS) of microorganisms . LeuRS plays a crucial role in protein synthesis by attaching leucine to its corresponding tRNA .
Mode of Action
2-FPBA interacts with its targets through the formation of dynamic covalent hydrazone and oxime bonds in physiological conditions . The dynamic nature of the 2-FPBA handle enables an interplay between the thiazolidine and diazaborine forms, which allows obtaining various products controlled by the order of addition of the components .
Biochemical Pathways
The interaction of 2-FPBA with LeuRS disrupts the normal protein synthesis process, leading to the inhibition of microbial growth . The compound’s ability to form dynamic covalent bonds allows it to participate in various biochemical pathways, affecting the overall metabolic processes within the microorganism .
Result of Action
The action of 2-FPBA results in the inhibition of microbial growth. By blocking the function of LeuRS, 2-FPBA disrupts protein synthesis, leading to the death of the microorganism . This makes 2-FPBA a potential candidate for the development of new antimicrobial agents .
Action Environment
The action of 2-FPBA can be influenced by various environmental factors. For instance, the pH of the environment can affect the equilibrium between the thiazolidine and diazaborine forms of 2-FPBA . Additionally, the presence of other compounds in the environment can also influence the compound’s action, efficacy, and stability.
Safety and Hazards
Future Directions
The development of hydrogel designs involves supramolecular chemistry, via a crosslinking reaction, to generate new smart hydrogels that are able to respond to environmental stimuli or artificial triggers for drug encapsulation/release . The combination of 2-formylphenylboronic acid into the hydrogel also enhanced the antifungal activity against yeast . These results set the stage to explore these linkages in dynamic combinatorial libraries, reversible bioconjugation, and self-healing materials .
properties
IUPAC Name |
(2-formylphenyl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BO3/c9-5-6-3-1-2-4-7(6)8(10)11/h1-5,10-11H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGUWACLYDSWXRZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC=CC=C1C=O)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30901733 | |
Record name | NoName_873 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30901733 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.94 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Formylphenylboronic acid | |
CAS RN |
40138-16-7 | |
Record name | 2-Formylbenzeneboronic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0040138167 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Formylphenylboronic acid | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=157839 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Formylphenylboronic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-Formylbenzeneboronic acid | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/MT69HY4FNF | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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